N-(2-methoxydibenzo[b,d]furan-3-yl)-5-methyl-3-phenyl-4-isoxazolecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds has been explored in various studies. For instance, the synthesis of deuterium‐labelled furan derivatives from bromobenzene-d5 in multiple steps demonstrates the intricate methodologies involved in synthesizing complex furan compounds, which may share similarities with the target compound's synthesis process (Stephens et al., 2001). Moreover, the synthesis of 2-amino-4-aryl-1,3-dicyano-7-methoxydibenzo[b,d]furans through reactions with 6-methoxybenzo[b]furan-3(2H)-one highlights a synthetic route that might be relevant for synthesizing the target compound (Shestopalov & Naumov, 2003).
Molecular Structure Analysis
Molecular and solid-state structure analyses, such as those conducted by Rahmani et al. (2017) on furan derivatives, utilize techniques like X-ray powder diffraction (XRPD) and density functional theory (DFT) to elucidate the structural details. These analyses provide insights into the intermolecular interactions and packing, which are crucial for understanding the compound's molecular structure (Rahmani et al., 2017).
Chemical Reactions and Properties
The reactivity of benzo[b]furan derivatives, as explored in various studies, indicates the versatility of these compounds in chemical reactions. For example, the photoaddition reaction of arenecarbothioamides to furans, leading to the formation of arene-fused aminobenzoates, showcases the potential chemical reactions that similar compounds can undergo (Oda, Sakai, & Machida, 1997).
Physical Properties Analysis
The analysis of physical properties, such as transition temperatures of furan derivatives, highlights the importance of structural elements in determining the compound's physical behavior. Studies on compounds like 2-cyanobenzo[b]furans reveal the impact of the benzo[b]furan unit on mesophase types and transition temperatures, providing valuable information on the physical properties of these complex molecules (Friedman, Toyne, Goodby, & Hird, 2001).
properties
IUPAC Name |
N-(2-methoxydibenzofuran-3-yl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N2O4/c1-14-22(23(26-30-14)15-8-4-3-5-9-15)24(27)25-18-13-20-17(12-21(18)28-2)16-10-6-7-11-19(16)29-20/h3-13H,1-2H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYUACXPDOBUPCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=C(C=C4C5=CC=CC=C5OC4=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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